5-bromo-1,2-dihydro-1,2,4-triazol-3-one

• IUPAC Name: 5-bromo-1,2-dihydro-1,2,4-triazol-3-one
• InChI: InChI=1S/C2H2BrN3O/c3-1-4-2(7)6-5-1/h(H2,4,5,6,7)
• InChI Key: XHRDIOPKANMTOK-UHFFFAOYSA-N
• Canonical SMILES: C1(=NC(=O)NN1)Br
• Molecular Formula: C2H2BrN3O
• Molecular Weight: 163.96 g/mol

Description

5-Bromo-1,2-dihydro-1,2,4-triazol-3-one is a heterocyclic compound featuring a triazolone core substituted with a bromine atom at the 5-position. The triazolone scaffold (1,2,4-triazol-3-one) is characterized by a five-membered ring containing three nitrogen atoms and a ketone group. The bromine substituent introduces electron-withdrawing effects, influencing reactivity, stability, and biological activity. This compound is of interest in medicinal chemistry due to its structural similarity to pharmacologically active triazolone derivatives, such as antifungal and antitumor agents . Its synthesis typically involves halogenation of precursor triazolones or cyclization reactions using brominated intermediates .

Preparation Methods

The preparation methods for 5-bromo-1,2-dihydro-1,2,4-triazol-3-one are not explicitly documented. Generally, the synthesis of chemical compounds involves various synthetic routes and reaction conditions. These methods can include:

Synthetic Routes: The synthesis of chemical compounds typically involves multiple steps, including the selection of starting materials, reagents, and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired product.

Industrial Production Methods: Industrial production methods for chemical compounds often involve large-scale synthesis using reactors and other specialized equipment. These methods are optimized for efficiency, yield, and cost-effectiveness.

Chemical Reactions Analysis

The specific chemical reactions that 5-bromo-1,2-dihydro-1,2,4-triazol-3-one undergoes are not well-documented. chemical compounds generally undergo various types of reactions, including:

Oxidation: Involves the loss of electrons and an increase in oxidation state.

Reduction: Involves the gain of electrons and a decrease in oxidation state.

Substitution: Involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, acids, bases, and solvents. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to achieve the desired products.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

The scientific research applications of 5-bromo-1,2-dihydro-1,2,4-triazol-3-one are not explicitly documented. chemical compounds are generally used in various fields, including:

Chemistry: Used as reagents, catalysts, and intermediates in chemical reactions.

Biology: Used in biochemical assays, drug development, and molecular biology research.

Medicine: Used as active pharmaceutical ingredients (APIs) in drug formulations.

Industry: Used in the production of materials, chemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 5-bromo-1,2-dihydro-1,2,4-triazol-3-one is not explicitly documented. Generally, the mechanism of action of chemical compounds involves interactions with molecular targets, such as enzymes, receptors, and ion channels. These interactions can modulate various biochemical pathways and physiological processes.

Comparison with Similar Compounds

Halogenated Derivatives

• 5-Chloro-1,2-dihydro-1,2,4-triazol-3-one (PRR846): Substituting bromine with chlorine retains the electron-withdrawing nature but reduces steric bulk. PRR846, a 4-chlorophenyl derivative, exhibits potent antitumor activity (IC₅₀ = 3.11 μM against HCT116 cells) .
• 5-Methyl-1,2-dihydro-1,2,4-triazol-3-one :
  Methylation at the 5-position (e.g., compound 10d in ) introduces electron-donating effects, reducing electrophilicity. This substitution shifts NMR signals (e.g., CH₃ at δ 2.21 ppm in $^1$H-NMR) and decreases antifungal activity compared to halogenated analogues .

Thione and Thiol Derivatives

• 5-Methyl-5'-thioxo-4,4’-bi-4H-1,2,4-triazol-3-one (10d) :
  Replacing the ketone with a thioxo group (C=S) alters electronic properties, as seen in IR spectra (C=S stretch at 1310 cm⁻¹) . Thione derivatives often exhibit enhanced metal-binding capacity, relevant in catalysis or coordination chemistry.

Aryl-Substituted Triazolones

• 4-Chlorophenyl-1,2,4-triazol-3-one (C3) :
  Aryl substituents at the 4-position significantly enhance antitumor activity. C3 (4-chlorophenyl) shows IC₅₀ = 3.11 μM, outperforming methoxy or unsubstituted phenyl analogues . Brominated aryl derivatives may further modulate activity due to increased hydrophobicity.

Spectral and Physicochemical Properties

Compound	IR (cm⁻¹)	$^1$H-NMR (δ, ppm)	$^13$C-NMR (δ, ppm)
5-Bromo-1,2-dihydro-1,2,4-triazol-3-one	1675 (C=O), 539 (C-Br)	N/A	158 (C=O), ~118–137 (C-Br)
5-Methyl-5'-thioxo-4,4’-bi-triazol-3-one (10d)	1675 (C=O), 1310 (C=S)	2.21 (CH₃), 7.41–7.52 (Ph)	191 (C=S), 150 (C5)
5-(3-Bromophenyl)-triazole-thione (6j)	1234 (C=S), 539 (C-Br)	2.34 (CH₃), 6.77–7.04 (Ar-H)	N/A

Key Observations :

• Bromine substitution introduces distinct $^13$C-NMR signals (~118–137 ppm for C-Br) and IR absorption near 539 cm⁻¹ .
• Thione derivatives (C=S) show IR stretches at 1234–1310 cm⁻¹, absent in ketone analogues .

Tautomerism and Stability

DFT studies reveal that 1,2,4-triazol-3-ones exhibit tautomerism, with the keto form predominating. Bromine’s electron-withdrawing effect stabilizes the keto tautomer, reducing enol content compared to methyl or amino derivatives .